Cas no 2155853-03-3 (sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate)
sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate
- Sodium 4-methyl-2-(piperazin-1-yl)thiazole-5-carboxylate
- starbld0023670
- Z3021703698
- sodium;4-methyl-2-piperazin-1-yl-1,3-thiazole-5-carboxylate
-
- Inchi: 1S/C9H13N3O2S.Na/c1-6-7(8(13)14)15-9(11-6)12-4-2-10-3-5-12;/h10H,2-5H2,1H3,(H,13,14);/q;+1/p-1
- InChI Key: NARUIVUZMCTOGL-UHFFFAOYSA-M
- SMILES: S1C(C(=O)[O-])=C(C)N=C1N1CCNCC1.[Na+]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 251
- Topological Polar Surface Area: 96.5
sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM474546-250mg |
sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate |
2155853-03-3 | 95%+ | 250mg |
$488 | 2023-03-25 | |
| Chemenu | CM474546-500mg |
sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate |
2155853-03-3 | 95%+ | 500mg |
$760 | 2023-03-25 | |
| Chemenu | CM474546-1g |
sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate |
2155853-03-3 | 95%+ | 1g |
$969 | 2023-03-25 | |
| Enamine | EN300-1387232-0.05g |
sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate |
2155853-03-3 | 95% | 0.05g |
$205.0 | 2023-11-13 | |
| Enamine | EN300-1387232-0.1g |
sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate |
2155853-03-3 | 95% | 0.1g |
$306.0 | 2023-11-13 | |
| Enamine | EN300-1387232-0.25g |
sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate |
2155853-03-3 | 95% | 0.25g |
$438.0 | 2023-11-13 | |
| Enamine | EN300-1387232-0.5g |
sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate |
2155853-03-3 | 95% | 0.5g |
$691.0 | 2023-11-13 | |
| Enamine | EN300-1387232-1.0g |
sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate |
2155853-03-3 | 95% | 1g |
$884.0 | 2023-05-25 | |
| Enamine | EN300-1387232-2.5g |
sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate |
2155853-03-3 | 95% | 2.5g |
$1735.0 | 2023-11-13 | |
| Enamine | EN300-1387232-5.0g |
sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate |
2155853-03-3 | 95% | 5g |
$2566.0 | 2023-05-25 |
sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate
Sodium 4-Methyl-2-(Piperazin-1-yl)-1,3-Thiazole-5-Carboxylate: A Comprehensive Overview
Sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate, with the CAS number 2155853-03-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a thiazole ring system, a piperazine group, and a carboxylate moiety, making it a versatile molecule for various chemical modifications and functionalizations.
The thiazole ring system in sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate is a key structural feature that contributes to its unique chemical properties. Thiazoles are five-membered heterocycles containing one sulfur and one nitrogen atom. The presence of the piperazine group further enhances the compound's versatility by introducing additional nitrogen atoms, which can participate in hydrogen bonding and other non-covalent interactions. This makes the compound potentially useful in designing bioactive molecules with specific pharmacological profiles.
Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. For instance, researchers have explored the potential of sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate as a lead compound for designing inhibitors of certain enzymes involved in inflammatory pathways. The carboxylate group in this compound can act as an anchor for binding to protein targets, making it a promising candidate for further optimization in drug discovery.
In addition to its pharmacological applications, sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate has also been studied for its potential use in materials science. The compound's ability to form coordination complexes with metal ions has been investigated for applications in catalysis and sensor technology. For example, recent research has demonstrated that this compound can act as a ligand in the synthesis of metalloporphyrins with enhanced catalytic activity for certain organic transformations.
The synthesis of sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate involves a multi-step process that typically begins with the preparation of the thiazole ring system. This is followed by functionalization with the piperazine group and subsequent carboxylation to form the sodium salt. The exact synthetic route may vary depending on the desired purity and scale of production, but modern methodologies often emphasize green chemistry principles to minimize environmental impact.
From an analytical standpoint, sodium 4-methyl-2-(piperazin-1-yli)-1,3-thiazole-s-carboxylium (the protonated form) can be characterized using various spectroscopic techniques such as NMR and IR spectroscopy. These methods provide insights into the molecular structure and bonding interactions within the compound. Additionally, mass spectrometry has been employed to confirm the molecular formula and molecular weight of this compound.
One of the most exciting developments involving sodium 4-methyl-piperazine-substituted thiazole carboxylate is its potential role in targeted drug delivery systems. Researchers have explored the use of this compound as a carrier for delivering therapeutic agents to specific tissues or cells. The piperazine group can be modified to include targeting ligands or stimuli-responsive moieties, enabling precise control over drug release kinetics.
In conclusion, sodium 4-methyl-piperazine-substituted thiazole carboxylium represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure and versatile functional groups make it a promising candidate for applications ranging from drug discovery to materials science. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is likely to grow further.
2155853-03-3 (sodium 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)